SPA-S 510; Sinartol; Sinartrol; Zelis; Zen

• Molecular Formula: C24H19N3O5S
• Molecular Weight: 461.5 g/mol
• IUPAC Name: [2-methyl-1,1-dioxo-3-(pyridin-2-ylcarbamoyl)-1λ6,2-benzothiazin-4-yl] 3-phenylprop-2-enoate
• InChI: InChI=1S/C24H19N3O5S/c1-27-22(24(29)26-20-13-7-8-16-25-20)23(18-11-5-6-12-19(18)33(27,30)31)32-21(28)15-14-17-9-3-2-4-10-17/h2-16H,1H3,(H,25,26,29)
• InChI Key: GPUVGQIASQNZET-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C2=CC=CC=C2S1(=O)=O)OC(=O)C=CC3=CC=CC=C3)C(=O)NC4=CC=CC=N4

Description

SPA-S 510; Sinartol; Sinartrol; Zelis; Zen is a useful research compound. Its molecular formula is C24H19N3O5S and its molecular weight is 461.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The cinnamoyl anhydride and the other mixed anhydrides of 4-cinnamoyloxy-2-methyl-2H-1,2-benzothiazine-3-carboxylic acid 1,1-dioxide prepared respectively according to Example 12 or Example 13 are directly reacted, without previous purification or recovery from their methylene chloride solution, with 2-2.5 molar equivalents of 2-aminopyridine with stirring and external cooling. After dilution with 3 volumes of diethyl ether the reaction mixture is stirred at 15° C. for 3 hours, then the procedure of Example 16 is repeated obtaining the desired 4-cinnamoyloxy-2-methyl-N-(2-pyridyl)-2H-1,2-benzothiazine-3-carboxamide 1,1-dioxide.